Cas no 20731-21-9 (6-Nonenoic acid, methylester)
6-Nonenoic acid, methylester structure
Product Name:6-Nonenoic acid, methylester
CAS No:20731-21-9
MF:C10H18O2
MW:170.248723506927
CID:241487
PubChem ID:554042
Update Time:2025-04-19
6-Nonenoic acid, methylester Chemical and Physical Properties
Names and Identifiers
-
- 6-Nonenoic acid, methylester
- Methyl (6E)-6-nonenoate
- Methyl(6E)-6-nonenoate
- 20731-21-9
-
- Inchi: 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h4-5H,3,6-9H2,1-2H3
- InChI Key: IAXJWKAHMIYBRY-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCC=CCC)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
6-Nonenoic acid, methylester Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
20731-21-9 (6-Nonenoic acid, methylester) Related Products
- 111-81-9(Methyl undec-10-enoate)
- 112-63-0(Methyl linoleate)
- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 142-77-8(Butyl Oleate)
- 112-62-9(Methyl oleate)
- 108321-49-9(9-Hexadecenoic acid,dodecyl ester, (9Z)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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